Cas no 6535-70-2 (2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid)

2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid is a versatile intermediate in organic synthesis, particularly valued for its role in producing dyes and pigments. Its disulfonic acid groups enhance water solubility, while the amino and hydroxy functionalities enable further derivatization. This compound exhibits strong reactivity in azo coupling reactions, making it useful for high-performance colorants.
2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid structure
6535-70-2 structure
Product Name:2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid
CAS No:6535-70-2
MF:C10H9NO7S2
MW:319.310960531235
MDL:MFCD03411983
CID:46842
PubChem ID:81024
Update Time:2025-06-17

2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid
    • 2-Amino-5-hydroxy-1,7-naphthalenedisulfonic acid
    • 3-Amino-4,6-disulfo-8-hydroxynaphthalene
    • 3-Amino-8-hydroxy-4,6-disulfonaphthalene
    • 3-Amino-8-naphthol-4,6-disulfonic acid
    • 6-Amino-1-hydroxy-3,5-naphthalenedisulfonic acid
    • 6-Amino-1-naphthol-3,5-disulfonic acid
    • 7-Amino-4-hydroxynaphthalene-2,8-disulfonic acid
    • 2-Amino-5-Naphthol-1,7-Disulfonic Acid
    • Sulfo J Acid
    • 1-hydroxy-6-aminonaphthalene-3,5-disulphonic acid
    • 2-amino-5-hydroxy-1,7-naphthalenedisulphonic acid
    • 2-amino-5-hydroxy-na
    • 2-amino-5-hydroxynaphthalene-7,1-disulphonic acid
    • 5-hydroxy-2-aminonaphthalene-1,7-disulphonic acid
    • 3-Amino-8-naphthol-4,6-dis
    • NS00046183
    • 3-Aminonaphthalene-8-Hydroxy-4,6-Disulfonic Acid
    • 3-Aminonaphthalene-8-hydroxy-4,6-disulphonic acid
    • HIVUAOXLSJITPA-UHFFFAOYSA-N
    • AKOS015897474
    • AS-15452
    • EINECS 229-445-0
    • 2-Amino-5-hydroxynaphthalene-1,7-disulphonic acid
    • A835085
    • FT-0656099
    • 4-hydroxy- 7-aminonaphthalene-2,8-disulfonic acid
    • 2-amino-5-hydroxy-naphthalene-1,7-disulphonic acid
    • 1,7-Naphthalenedisulfonic acid, 2-amino-5-hydroxy-
    • K9T45FG392
    • SCHEMBL713434
    • MFCD03411983
    • 4-hy-droxy-7-aminonaphthalene-2,8-disulfonic acid
    • DTXSID50983970
    • 6535-70-2
    • 2-Amino-5-hydroxynaphthalene-1,7-disulfonicacid
    • FA41572
    • 229-445-0
    • MDL: MFCD03411983
    • Inchi: 1S/C10H9NO7S2/c11-8-2-1-6-7(10(8)20(16,17)18)3-5(4-9(6)12)19(13,14)15/h1-4,12H,11H2,(H,13,14,15)(H,16,17,18)
    • InChI Key: HIVUAOXLSJITPA-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC=C2C(=CC(=CC2=1)S(=O)(=O)O)O)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 318.98200
  • Monoisotopic Mass: 318.982
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 172A^2
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.880
  • Refractive Index: 1.764
  • PSA: 171.75000
  • LogP: 3.36380

2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6535-70-2)2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid
Order Number:A835085
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:32
Price ($):364.0
Email:sales@amadischem.com

2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid Related Literature

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Amadis Chemical Company Limited
(CAS:6535-70-2)2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid
A835085
Purity:99%
Quantity:1g
Price ($):364.0
Email